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Compound of Interest

Compound Name: Methyl Cinnoline-6-carboxylate
CAS No.: 318276-74-3
Cat. No.: B1599777
Get Quote
. J

Executive Summary

Methyl Cinnoline-6-carboxylate (CAS: 318276-74-3) is a nitrogen-containing heterocyclic
ester commonly used as a pharmacophore intermediate in drug discovery.[1][2][3][4] Due to its
potential biological activity (kinase inhibition scaffolds) and chemical reactivity (ester
hydrolysis), it requires strict adherence to Hazardous Organic Waste protocols.[1][3]

Immediate Action Directive:
e Do NOT dispose of down the drain.[1][3]
* Do NOT mix with strong oxidizers or agueous acids/bases.[1][3]

¢ Segregate as "Non-Halogenated Organic Waste" (unless dissolved in halogenated solvents).

[1]3]

Chemical Hazard & Stability Profile

Understanding the "Why" behind the protocol.
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Effective disposal requires understanding the molecule's stress points.[1][3] The cinnoline core
is a fused benzo-pyridazine system, making it nitrogen-rich.[1][2][3][4]

Feature Property Operational Implication

Primary disposal stream is
Physical State Solid (Pale yellow/off-white) solid waste; generates dust.[1]

[21(31[4]

Susceptible to hydrolysis.[1][2]
[3][4] Moisture in waste

Functional Group Methyl Ester (-COOCHs3) containers can lead to slow
methanol release and pressure
buildup.[1][3]

Nitrogen-rich.[1][2][3][4][5]1[6][7]

) ) [8] Incineration requires
Cinnoline (1,2-
Core Structure ) scrubbers for NOx.[1][3]
Diazanaphthalene) o o
Potential bioactivity

(cytotoxicity).[1][3]

Harmful if swallowed. Irritating
GHS Classification H302, H315, H319, H335 to eyes/skin/respiratory
system.[1][2][4][9]

Critical Control Point: Because this compound is often a research intermediate, specific
toxicological data may be sparse.[1][3] Treat as a P-List equivalent (Acutely Toxic) for safety
margins until specific LD50 data proves otherwise.[1][3]

Waste Stream Segregation & Stabilization[1][2][4]

Before disposal, the chemical must be stabilized to prevent reactions within the waste
container.[1][3]

A. Solid Waste (Bulk Substance)[1][3]

o Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.
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» Stabilization: Ensure the material is dry.[1][3][7] If the solid is damp with solvent, allow it to
evaporate in a fume hood before sealing, or dispose of it as solid-solvent sludge.[1][3]

e Labeling: Must carry the "Hazardous Waste" label with the specific constituent name:
"Methyl Cinnoline-6-carboxylate."[1][3][4]

B. Liquid Waste (Mother Liquors/Rinsates)[1][3]

e Solvent Compatibility:

o If dissolved in Acetone/Methanol/Ethyl Acetate: Dispose in Non-Halogenated Organic
waste stream.[1][3]

o If dissolved in DCM/Chloroform: Dispose in Halogenated Organic waste stream.[1][3]

e pH Check: Ensure the waste stream is Neutral (pH 6-8). Acidic or basic waste streams can
catalyze the hydrolysis of the ester, releasing heat and pressure.[1][3]

Disposal Workflow Diagram

The following decision tree outlines the logical flow for segregating Methyl Cinnoline-6-
carboxylate waste at the Satellite Accumulation Area (SAA).
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Waste Generation:

Methyl Cinnoline-6-carboxylate

Determine Physical State

\

Solid / Powder Liquid / Solution

Double-bag in
polyethylene or place Check Solvent Type
in wide-mouth jar

Non-Halogenated Halogenated
(Acetone, MeOH, EtOAc) (DCM, Chloroform)

Apply RCRA Label:
'Hazardous Waste'
List Constituents

Store in Satellite
Accumulation Area (SAA)

EHS Pickup &

High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl Cinnoline-6-carboxylate waste streams to
ensure RCRA compliance and safety.
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Detailed Operational Procedures
Protocol A: Handling Spills (Solid)

o PPE: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and N95 dust
mask (or respirator if handling >5g).[1]

e Procedure:
o Isolate: Demarcate the area.[1][3]

o Dampen: Gently mist the powder with inert solvent (e.g., heptane) or water to prevent dust

generation.[1][3]
o Sweep: Use a spark-proof dustpan and brush.[1][3]
o Clean: Wipe the surface with acetone, followed by a soap-water wash.[1][3]

o Disposal: Place all spill debris (wipes, gloves) into a dedicated solid hazardous waste bag.

Protocol B: Rinsing Glassware

Trace amounts in flasks must be removed before washing glassware in the sink.[1][3]
e Primary Rinse: Rinse the flask with a small volume of Acetone.
o Collect: Pour this rinse into the Non-Halogenated Organic Waste carboy.

e Secondary Wash: Wash with detergent and water.[1][3] This aqueous wash can now go
down the drain only if the primary rinse was thorough.[1][3]

Regulatory Compliance (RCRA/EPA)[1][3][4]

In the United States, this compound falls under the Resource Conservation and Recovery Act
(RCRA).[1]3]

e Waste Coding:
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o If the pure substance is discarded, it may not have a specific P or U list code (unless
specifically listed in your state).[1][3]

o However, it is routinely classified by Characteristic:
= Ignitability (DO01): If mixed with flammable solvents.[1][3]

» Toxicity: Due to the bioactive nature of cinnoline derivatives.[1][3]

e Destruction Method: The ultimate disposal method by the waste vendor must be Incineration.
[1][3] The nitrogen content necessitates proper combustion control to limit NOx emissions.[1]

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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